Cas no 105426-48-0 (3-(3-Hexylureido)propanoic acid)

• Product Name: 3-(3-Hexylureido)propanoic acid
• CAS No: 105426-48-0
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 2874488
• Update Time: 2023-08-10

3-(3-Hexylureido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Hexylureido)propanoic acid
• 3-(3-Hexylureido)propionic acid

• Inchi： 1S/C10H20N2O3/c1-2-3-4-5-7-11-10(15)12-8-6-9(13)14/h2-8H2,1H3,(H,13,14)(H2,11,12,15)
• InChI Key： PUTUIPMEMDIVCT-UHFFFAOYSA-N
• SMILES： O=C(NCCC(=O)O)NCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 195
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4